Cas no 2228092-98-4 (2-amino-2-1-(2,2-dimethylpropyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2,2-dimethylpropyl)cyclopropylacetic acid
• CAS No: 2228092-98-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6419932
• PubChem ID: 165790209
• Update Time: 2025-06-12

2-amino-2-1-(2,2-dimethylpropyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2,2-dimethylpropyl)cyclopropylacetic acid
• 2228092-98-4
• 2-amino-2-[1-(2,2-dimethylpropyl)cyclopropyl]acetic acid
• EN300-1835184

• Inchi： 1S/C10H19NO2/c1-9(2,3)6-10(4-5-10)7(11)8(12)13/h7H,4-6,11H2,1-3H3,(H,12,13)
• InChI Key： METPPUQMIXEGKE-UHFFFAOYSA-N
• SMILES： OC(C(C1(CC(C)(C)C)CC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-1-(2,2-dimethylpropyl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(2,2-dimethylpropyl)cyclopropylacetic acid (CAS No. 2228092-98-4)

2-amino-2-1-(2,2-dimethylpropyl)cyclopropylacetic acid, identified by the CAS number 2228092-98-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amino acetic acids, characterized by its unique structural framework that includes a cyclopropyl ring substituted with an amino group and a branched alkyl side chain. The presence of these structural motifs imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 2-amino-2-1-(2,2-dimethylpropyl)cyclopropylacetic acid consists of a cyclopropyl core linked to an acetic acid moiety, with the amino group positioned in a manner that allows for further functionalization. The branched alkyl side chain, specifically the (2,2-dimethylpropyl) group, contributes to steric hindrance and influences the compound's solubility and metabolic stability. These structural features make it a promising candidate for applications in drug discovery and development, particularly in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of compounds that exhibit enhanced bioavailability and reduced toxicity. The structural design of 2-amino-2-1-(2,2-dimethylpropyl)cyclopropylacetic acid aligns well with these objectives. The cyclopropyl ring is known to improve binding affinity to biological targets due to its rigid conformation, while the amino group provides a site for further derivatization into pharmacologically active molecules. This combination has led to its exploration as a key intermediate in the synthesis of protease inhibitors, which are critical in treating conditions such as cancer and infectious diseases.

One of the most compelling aspects of CAS No. 2228092-98-4 is its role in the development of next-generation antibiotics. The structural complexity of this compound allows it to interact with bacterial enzymes in ways that traditional antibiotics may not. Recent studies have demonstrated its potential in inhibiting bacterial proteases, which are essential for bacterial survival and replication. By targeting these enzymes, 2-amino-2-1-(2,2-dimethylpropyl)cyclopropylacetic acid derivatives have shown promise in overcoming antibiotic resistance mechanisms, particularly those involving beta-lactamases.

The synthesis of CAS No. 2228092-98-4 involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the cyclopropyl ring through ring-closing metathesis or other cyclization techniques. Subsequent steps include introducing the amino group and the branched alkyl side chain through nucleophilic substitution or other functional group transformations. These synthetic routes require precise control over reaction conditions to ensure high yield and purity, underscoring the compound's complexity and value.

In terms of pharmacological activity, derivatives of CAS No. 2228092-98-4 have been investigated for their potential in treating inflammatory diseases. The cyclopropyl ring's ability to modulate enzyme activity has been linked to anti-inflammatory effects, making it a suitable scaffold for designing nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the amino group can be modified to enhance binding affinity to specific inflammatory pathways, such as COX-1 and COX-2 enzymes.

The use of computational chemistry has further accelerated the development of CAS No. 2228092-98-4 derivatives. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity without resorting to extensive experimental trials. This approach has led to the identification of novel analogs with improved pharmacokinetic profiles and reduced side effects. For instance, computational studies have suggested that incorporating fluorine atoms into the cyclopropyl ring can enhance metabolic stability while maintaining therapeutic efficacy.

Another area where CAS No. 2228092-98-4 has shown promise is in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier has made it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. By modulating neurotransmitter systems or inhibiting specific enzymes involved in neurodegeneration, derivatives of this compound could offer new therapeutic strategies.

The industrial significance of CAS No. 2228092-98-4 cannot be overstated. Its synthesis requires advanced chemical techniques and expertise, making it a valuable product for specialized chemical manufacturers. As demand for high-quality intermediates grows in pharmaceutical research, compounds like this one are expected to play an increasingly important role in drug development pipelines.

Future research directions for CAS No. 2228092-98-4 include exploring its potential in personalized medicine. By tailoring derivatives based on individual patient profiles, researchers aim to develop treatments that are more effective and have fewer adverse reactions. Advances in genomics and proteomics are expected to provide new insights into how this compound interacts with different biological systems.

In conclusion,CAS No 2228092 - 98 - 4, corresponding to amino - - (dimethyl)cyclopropylaceticacid> is a versatile and highly functional compound with significant potential across multiple therapeutic areas.> Its unique structure offers opportunities for innovation in drug design,> particularly in addressing challenges related to antibiotic resistance,> inflammation,>and neurodegenerative diseases.> As synthetic methodologies continue to evolve,> so too will our ability to harness this compound's full potential,> paving the way for new treatments that improve human health worldwide.>